Cas no 412301-42-9 (1H-Imidazole-4-carboxylicacid, 5-hydroxy-2-methyl-, ethyl ester)
412301-42-9 structure
Product Name:1H-Imidazole-4-carboxylicacid, 5-hydroxy-2-methyl-, ethyl ester
CAS No:412301-42-9
MF:C7H10N2O3
MW:170.165901660919
CID:326445
PubChem ID:136234678
Update Time:2025-04-19
1H-Imidazole-4-carboxylicacid, 5-hydroxy-2-methyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- 1H-Imidazole-4-carboxylicacid, 5-hydroxy-2-methyl-, ethyl ester
- 1H-Imidazole-4-carboxylicacid,5-hydroxy-2-methyl-,ethylester(9CI)
- 5-[ethoxy(hydroxy)methylidene]-2-methyl-1H-imidazol-4-one
- 5-[Ethoxy(hydroxy)methylidene]-2-methyl-1,5-dihydro-4H-imidazol-4-one
- 412301-42-9
- Ethyl 4-hydroxy-2-methyl-1H-imidazole-5-carboxylate
- DTXSID80700793
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- Inchi: 1S/C7H10N2O3/c1-3-12-7(11)5-6(10)9-4(2)8-5/h10H,3H2,1-2H3,(H,8,9)
- InChI Key: QETKBNJNSFWWIN-UHFFFAOYSA-N
- SMILES: O(CC)C(C1=C(N=C(C)N1)O)=O
Computed Properties
- Exact Mass: 170.069
- Monoisotopic Mass: 170.069
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 268
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Topological Polar Surface Area: 70.9A^2
- XLogP3: 1.5
1H-Imidazole-4-carboxylicacid, 5-hydroxy-2-methyl-, ethyl ester Related Literature
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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